Cas no 1379322-06-1 (Tert-butyl N-[(3-aminooxetan-3-yl)methyl]carbamate)

• Product Name: Tert-butyl N-[(3-aminooxetan-3-yl)methyl]carbamate
• CAS No: 1379322-06-1
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• MDL: MFCD19687829
• CID: 1255785
• PubChem ID: 71254478
• Update Time: 2025-11-02

Tert-butyl N-[(3-aminooxetan-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3-aminooxetan-3-yl)methyl]carbamate
• tert-Butyl ((3-aminooxetan-3-yl)methyl)carbamate
• (3-Amino-oxetan-3-ylmethyl)-carbamic acid tert-butyl ester
• AKOS024260990
• (3-Aminooxetan-3-ylmethyl)carbamic acid tert-butyl ester
• PB31949
• MFCD19687829
• EN300-315979
• CS-0053956
• AS-41923
• SY211878
• AMY9176
• DTXSID40744259
• tert-Butyl (3-amino-3-oxetanyl)methylcarbamate, AldrichCPR
• tert-Butyl [(3-aminooxetan-3-yl)methyl]carbamate
• 3-[(Boc-amino)methyl]oxetan-3-amine
• A886359
• 1379322-06-1
• JJEGJQVVIXYASG-UHFFFAOYSA-N
• TERT-BUTYL((3-AMINOOXETAN-3-YL)METHYL)CARBAMATE
• DB-102082
• 3-(Boc-aminomethyl)-3-aminooxetane
• SCHEMBL14690510
• Tert-butyl N-[(3-aminooxetan-3-yl)methyl]carbamate

• MDL： MFCD19687829
• Inchi： 1S/C9H18N2O3/c1-8(2,3)14-7(12)11-4-9(10)5-13-6-9/h4-6,10H2,1-3H3,(H,11,12)
• InChI Key： JJEGJQVVIXYASG-UHFFFAOYSA-N
• SMILES： O1CC(CNC(=O)OC(C)(C)C)(C1)N

Computed Properties

• Exact Mass: 202.13174244g/mol
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Boiling Point: 311.6±27.0°C at 760 mmHg

Tert-butyl N-[(3-aminooxetan-3-yl)methyl]carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on Tert-butyl N-[(3-aminooxetan-3-yl)methyl]carbamate

Comprehensive Overview of Tert-butyl N-[(3-aminooxetan-3-yl)methyl]carbamate (CAS No. 1379322-06-1)

Tert-butyl N-[(3-aminooxetan-3-yl)methyl]carbamate (CAS No. 1379322-06-1) is a specialized organic compound widely used in pharmaceutical and chemical research. This compound features a unique structure combining a tert-butyl carbamate group with an aminooxetane moiety, making it valuable for drug discovery and medicinal chemistry. Researchers often search for its synthesis methods, applications in peptide modification, and role in PROTAC development, reflecting its growing importance in modern therapeutics.

The chemical properties of Tert-butyl N-[(3-aminooxetan-3-yl)methyl]carbamate include a molecular weight of 202.25 g/mol and a purity typically exceeding 98%. Its oxetane ring contributes to enhanced metabolic stability, a feature highly sought after in small-molecule drug design. Recent studies highlight its utility in creating bioactive conjugates, particularly for targeting protein-protein interactions—a hot topic in cancer research and neurodegenerative disease studies. Common search queries like "oxetane in drug design" and "aminooxetane derivatives" demonstrate strong industry interest.

In pharmaceutical applications, this compound serves as a key building block for kinase inhibitors and covalent binders. The tert-butoxycarbonyl (Boc) protecting group allows selective deprotection during multi-step syntheses, answering frequent researcher questions about "Boc-protected aminooxetanes." Its compatibility with click chemistry and SPPS (solid-phase peptide synthesis) makes it versatile for bioconjugation strategies—a trending area in ADC (antibody-drug conjugate) development.

The market for Tert-butyl N-[(3-aminooxetan-3-yl)methyl]carbamate has expanded due to rising demand for fragment-based drug discovery tools. Analytical techniques like HPLC and LC-MS confirm its stability under standard laboratory conditions. Suppliers often highlight its use in DNA-encoded libraries (DELs), addressing another frequent search term. Regulatory-compliant manufacturing ensures its availability for preclinical studies, though users should verify storage conditions (-20°C recommended) to maintain integrity.

Emerging applications include its incorporation into bifunctional linkers for protein degradation platforms like PROTACs—a subject with over 5,000 annual PubMed citations. The 3-aminooxetane component’s polarity modulation capabilities address persistent challenges in blood-brain barrier penetration, linking to popular queries about CNS drug delivery. Patent analyses show growing IP activity around related derivatives since 2020, particularly for immuno-oncology targets.

Quality control protocols for CAS 1379322-06-1 typically involve NMR (1H/13C) and HRMS verification. The compound’s water solubility (moderate) and logP (~0.8) make it suitable for diverse formulation screens. Recent forum discussions emphasize its role in developing selective estrogen receptor degraders (SERDs), connecting to breast cancer research trends. Proper handling procedures (use in fume hood) align with standard organic compound protocols.

Future research directions may explore its stereoselective transformations or incorporation into macrocyclic scaffolds. The compound’s chiral center at the oxetane ring positions it as a candidate for asymmetric synthesis studies—another rising search topic. Collaborations between academia and pharmaceutical companies continue to uncover novel utilities, reinforcing Tert-butyl N-[(3-aminooxetan-3-yl)methyl]carbamate as a high-value research chemical with expanding horizons.